Cas no 2138222-42-9 (3-Methyl-4-(2-methylpropyl)-8-oxa-1-azaspiro[4.5]decan-2-one)

• Product Name: 3-Methyl-4-(2-methylpropyl)-8-oxa-1-azaspiro[4.5]decan-2-one
• CAS No: 2138222-42-9
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 5921316
• PubChem ID: 165789378
• Update Time: 2025-06-29

3-Methyl-4-(2-methylpropyl)-8-oxa-1-azaspiro[4.5]decan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-(2-methylpropyl)-8-oxa-1-azaspiro[4.5]decan-2-one
• EN300-790648
• 2138222-42-9
• 3-Methyl-4-(2-methylpropyl)-8-oxa-1-azaspiro[4.5]decan-2-one

• Inchi： 1S/C13H23NO2/c1-9(2)8-11-10(3)12(15)14-13(11)4-6-16-7-5-13/h9-11H,4-8H2,1-3H3,(H,14,15)
• InChI Key： VIODXECDGWQEBT-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)C(CC(C)C)C(C)C(N2)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Additional information on 3-Methyl-4-(2-methylpropyl)-8-oxa-1-azaspiro[4.5]decan-2-one

Professional Introduction to 3-Methyl-4-(2-methylpropyl)-8-oxa-1-azaspiro[4.5]decan-2-one (CAS No. 2138222-42-9)

3-Methyl-4-(2-methylpropyl)-8-oxa-1-azaspiro[4.5]decan-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 2138222-42-9, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This spirocyclic azapeptide derivative exhibits a unique framework composed of an oxazole ring fused with a decane backbone, further modified by an azetidine moiety and alkyl substituents. The presence of both oxygen and nitrogen atoms in its structure imparts distinct electronic and steric properties, making it a promising candidate for exploring novel pharmacological interactions.

The compound's nomenclature, derived from its structural components, highlights its chemical architecture. The 3-Methyl substituent at the C3 position of the spirocycle, combined with the 4-(2-methylpropyl) group attached to the oxazole ring, contributes to its overall molecular complexity. The 8-oxa designation indicates the presence of an oxygen atom at the C8 position, while the 1-azaspiro[4.5]decan core underscores its spirocyclic nature, which is often associated with enhanced metabolic stability and bioavailability. The final component, 2-one, signifies a ketone functional group at the C2 position, further diversifying its potential reactivity and biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such complex molecules with greater accuracy. The spirocyclic structure of 3-Methyl-4-(2-methylpropyl)-8-oxa-1-azaspiro[4.5]decan-2-one has been found to exhibit favorable solubility profiles and reduced susceptibility to enzymatic degradation, making it an attractive scaffold for drug development. Studies have demonstrated that spirocyclic compounds often possess improved binding affinity to biological targets due to their rigid three-dimensional conformation, which can be advantageous in designing selective inhibitors or agonists.

In the realm of medicinal chemistry, heterocyclic compounds are extensively explored for their diverse biological activities. The azetidine ring in this molecule serves as a key pharmacophore, capable of interacting with various biological receptors and enzymes. Preliminary in vitro assays have suggested that derivatives of this scaffold may exhibit potential in modulating inflammatory pathways and neurotransmitter systems. For instance, modifications at the 4-(2-methylpropyl) position have been shown to influence receptor binding kinetics, while the presence of the ketone group (2-one) allows for further derivatization through condensation reactions or nucleophilic additions.

The synthesis of 3-Methyl-4-(2-methylpropyl)-8-oxa-1-azaspiro[4.5]decan-2-one presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise stereocontrol during formation, often necessitating multi-step synthetic routes involving transition metal catalysis or organometallic intermediates. However, recent methodologies have streamlined these processes, enabling more efficient access to complex heterocycles like this one. Advances in green chemistry principles have also encouraged the development of sustainable synthetic strategies, reducing waste and improving yields.

The compound's structural features make it particularly relevant in the context of modern drug discovery trends. For example, spirocyclic molecules are known for their ability to mimic natural product scaffolds while offering improved pharmacological profiles. Additionally, the presence of both oxygen and nitrogen atoms provides multiple sites for hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity. These attributes are increasingly valued in contemporary medicinal chemistry pipelines where target-based screening is complemented by structure-based drug design approaches.

Investigations into the biological activity of 3-Methyl-4-(2-methylpropyl)-8-oxa-1-azaspiro[4.5]decan-2-one have revealed intriguing possibilities for therapeutic applications. Initial studies have focused on its potential as an inhibitor of enzymes involved in metabolic disorders or as a modulator of ion channels implicated in neurological diseases. The compound's ability to cross cell membranes efficiently suggests it may be suitable for oral administration, a critical factor in drug development pipelines aiming for patient-friendly delivery systems.

The role of computational tools in analyzing such molecules cannot be overstated. High-throughput virtual screening (HTVS) has been employed to identify potential binding pockets on target proteins using 3-Methyl-4-(2-methylpropyl)-8-oxa-1-azaspiro[4.5]decan-2-one as a query molecule. These simulations have helped prioritize candidates for experimental validation based on predicted binding affinities and interaction patterns. Furthermore, molecular dynamics (MD) simulations have provided insights into how this compound might orient itself within a binding site, offering valuable guidance for optimizing its pharmacological properties through structural modifications.

The future direction of research on this compound will likely involve expanding its chemical space through library synthesis programs or combinatorial chemistry approaches. By systematically varying substituents at key positions—such as introducing different alkyl groups or exploring halogenated analogs—scientists can uncover novel derivatives with enhanced potency or selectivity against specific disease targets. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into preclinical candidates ready for further development.

In conclusion,3-Methyl-4-(2-methylpropyl)-8-oxya-spiro[4. 5 ]decan- 2 -one (CAS No. 213 822 22- 42 -9) represents an exciting opportunity within medicinal chemistry due to its unique structural features and promising preclinical attributes. Its spirocyclic architecture,azetidine moiety,and functional groups collectively contribute to its potential as a versatile scaffold for drug discovery. As research continues to uncover new therapeutic applications,this compound stands poised to make significant contributions toward addressing unmet medical needs through innovative chemical design.